Cas no 61522-61-0 (2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide)

• Product Name: 2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide
• CAS No: 61522-61-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 476273
• PubChem ID: 54386948
• Update Time: 2025-04-19

2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide
• 3-methyl-4-oxidoquinoxalin-4-ium-2-carboxylic acid
• 3-Methyl-4-oxo-4lambda~5~-quinoxaline-2-carboxylic acid
• SCHEMBL9114066
• 61522-61-0
• DTXSID60711009

• Inchi： 1S/C10H8N2O3/c1-6-9(10(13)14)11-7-4-2-3-5-8(7)12(6)15/h2-5H,1H3,(H,13,14)
• InChI Key： VDXJRNVIAQNLBQ-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=C(C(=O)O)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 77.13